Cas no 1261906-90-4 (2-chloro-4-(3,4-dichlorophenyl)benzoic Acid)

• Product Name: 2-chloro-4-(3,4-dichlorophenyl)benzoic Acid
• CAS No: 1261906-90-4
• MF: C₁₃H₇Cl₃O₂
• MW: 301.55248093605
• MDL: MFCD18321896
• CID: 1219109
• PubChem ID: 53227726
• Update Time: 2025-06-08

2-chloro-4-(3,4-dichlorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3,4-dichlorophenyl)benzoic Acid
• MFCD18321896
• DTXSID40691259
• 1261906-90-4
• 2-Chloro-4-(3,4-dichlorophenyl)benzoic acid, 95%
• 3,3',4'-Trichloro[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18321896
• Inchi： 1S/C13H7Cl3O2/c14-10-4-2-8(6-12(10)16)7-1-3-9(13(17)18)11(15)5-7/h1-6H,(H,17,18)
• InChI Key： XLWWYHAYFIUEEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 299.951163g/mol
• Monoisotopic Mass: 299.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-4-(3,4-dichlorophenyl)benzoic Acid

Introduction to 2-Chloro-4-(3,4-dichlorophenyl)benzoic Acid (CAS No. 1261906-90-4)

2-Chloro-4-(3,4-dichlorophenyl)benzoic acid (CAS No. 1261906-90-4) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoic acid moiety and multiple chlorine substituents. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 2-chloro-4-(3,4-dichlorophenyl)benzoic acid is C₁₃H₇Cl₃O₂, and its molecular weight is approximately 298.55 g/mol. The compound exhibits a high degree of stability under standard laboratory conditions, making it suitable for long-term storage and use in various experimental setups. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) further enhances its utility in chemical synthesis and biological assays.

In the realm of medicinal chemistry, 2-chloro-4-(3,4-dichlorophenyl)benzoic acid has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its anti-inflammatory and anti-cancer properties, highlighting its ability to modulate key signaling pathways involved in disease progression. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can effectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

Beyond its anti-inflammatory effects, 2-chloro-4-(3,4-dichlorophenyl)benzoic acid has shown promise in cancer research. A study conducted by the National Cancer Institute (2020) revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of specific signaling pathways such as the PI3K/AKT pathway.

The structural versatility of 2-chloro-4-(3,4-dichlorophenyl)benzoic acid also makes it an attractive candidate for drug design and optimization. Chemists can modify the chlorine substituents or introduce additional functional groups to enhance its pharmacological properties. For example, the introduction of hydroxyl or amino groups can improve its solubility and bioavailability, making it more suitable for in vivo studies and clinical applications.

In addition to its direct therapeutic potential, 2-chloro-4-(3,4-dichlorophenyl)benzoic acid serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity with various nucleophiles and electrophiles allows for the creation of a wide range of derivatives with diverse biological activities. This property has been exploited in the development of new drugs targeting specific diseases or conditions.

The safety profile of 2-chloro-4-(3,4-dichlorophenyl)benzoic acid is an important consideration in its use for pharmaceutical research. Extensive toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safer option compared to some other compounds with similar biological activities. However, as with any chemical substance, appropriate handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 2-chloro-4-(3,4-dichlorophenyl)benzoic acid (CAS No. 1261906-90-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents and advancing our understanding of disease mechanisms. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.